2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-27-17-9-7-13(11-18(17)28-2)15-8-10-20(26)24(23-15)12-19(25)22-16-6-4-3-5-14(16)21/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: PJFJTSKXMAFJNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3F)OC
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyridazinone derivatives involves multi-step chemical reactions, starting from commercially available materials. For instance, the synthesis of dihydropyridazinone cardiotonics involves preparing lactam analogs through a series of chemical transformations, indicating a complex synthesis pathway that could be analogous to the synthesis of the compound (Robertson et al., 1986).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques and X-ray crystallography. These studies reveal the arrangement of atoms within the molecule and their spatial orientation, which is crucial for understanding the compound's reactivity and interaction with biological targets.

Chemical Reactions and Properties

Compounds with a pyridazinone core often exhibit a range of chemical reactivities due to the presence of functional groups like lactams, oxo groups, and acetamide moieties. These functionalities can undergo various chemical reactions, including nucleophilic substitutions, condensations, and redox reactions, contributing to the compound's diverse chemical properties.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, of compounds like "2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-fluorophenyl)acetamide," can be inferred from related studies. For example, the crystal structure analysis provides insights into the compound's solid-state properties and its potential interactions in biological systems (Daoui et al., 2019).

Scientific Research Applications

Cardiotonic Activity

The research on dihydropyridazinone cardiotonics, such as the discovery and inotropic activity of related compounds, highlights the potential cardiotonic applications. These compounds have shown significant positive inotropic effects in dogs, suggesting a promising avenue for the development of potent oral inotropes with long-acting effects, indicating their utility in cardiovascular therapies (Robertson et al., 1986).

Imaging and Radiolabeling

The development of selective radioligands for imaging the translocator protein (18 kDa) with PET, using derivatives of pyrazolo[1,5-a]pyrimidineacetamides, showcases the application of similar compounds in diagnostic imaging. This includes the synthesis of radiolabeled compounds for in vivo imaging using positron emission tomography, enhancing the understanding of molecular mechanisms in various diseases (Dollé et al., 2008).

Peripheral Benzodiazepine Receptor Study

The synthesis and biological evaluation of fluorine-substituted compounds for studying the peripheral benzodiazepine receptor using positron emission tomography further demonstrate the versatility of these compounds in neuroscientific research. These studies help in the exploration of neurodegenerative disorders and the potential therapeutic targets within (Fookes et al., 2008).

Molecular Docking and Anticancer Research

Research into the synthesis, structure, and molecular docking analysis of specific acetamide derivatives reveals their potential as anticancer drugs. The detailed analysis of their structure and interactions with biological receptors provides insights into designing more effective anticancer treatments (Sharma et al., 2018).

Antimicrobial Activity

The synthesis and antimicrobial activity assessment of new pyrimidinone and oxazinone derivatives fused with thiophene rings using specific acetamides as starting materials indicate their potential in developing new antimicrobial agents. These studies contribute to the ongoing search for effective treatments against resistant microbial strains (Hossan et al., 2012).